2-(5-acetyl-2-ethoxybenzyl)malonamide

• IUPAC Name: 2-[(5-acetyl-2-ethoxyphenyl)methyl]propanediamide
• InChI: InChI=1S/C14H18N2O4/c1-3-20-12-5-4-9(8(2)17)6-10(12)7-11(13(15)18)14(16)19/h4-6,11H,3,7H2,1-2H3,(H2,15,18)(H2,16,19)
• InChI Key: ZPJGTDAOUFBLDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)C)CC(C(=O)N)C(=O)N
• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol

Description

2-(5-acetyl-2-ethoxybenzyl)malonamide, also known as AEBM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. AEBM is a malonamide derivative that has been synthesized through a variety of methods and has been studied for its mechanism of action, physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 2-(5-acetyl-2-ethoxybenzyl)malonamide is not fully understood, but it is believed to function as a metal chelator, forming stable complexes with various metal ions. This property has been studied for its potential applications in the treatment of diseases, such as cancer, where metal ions play a role in the development and progression of the disease.
Biochemical and Physiological Effects:
2-(5-acetyl-2-ethoxybenzyl)malonamide has been studied for its biochemical and physiological effects, including its toxicity and biocompatibility. Studies have shown that 2-(5-acetyl-2-ethoxybenzyl)malonamide exhibits low toxicity and high biocompatibility, making it a promising candidate for further development in various fields.

Advantages and Limitations for Lab Experiments

2-(5-acetyl-2-ethoxybenzyl)malonamide has several advantages for use in lab experiments, including its stability, solubility, and ease of synthesis. However, there are also limitations, including the need for further research to fully understand its mechanism of action and potential toxicity.

Future Directions

There are several potential future directions for the study of 2-(5-acetyl-2-ethoxybenzyl)malonamide, including its use as a drug candidate for the treatment of various diseases, its potential applications in materials science, and its use as a chelating agent for environmental remediation. Further research is needed to fully understand the potential of 2-(5-acetyl-2-ethoxybenzyl)malonamide in these fields and to develop new applications for this promising compound.

Synthesis Methods

The synthesis of 2-(5-acetyl-2-ethoxybenzyl)malonamide can be achieved through a variety of methods, including the reaction of 2-(5-bromo-2-ethoxybenzyl)malonamide with acetyl chloride, or the reaction of 2-(5-acetyl-2-hydroxybenzyl)malonamide with ethyl iodide. The purity and yield of 2-(5-acetyl-2-ethoxybenzyl)malonamide can be improved through various purification techniques, such as column chromatography.

Scientific Research Applications

2-(5-acetyl-2-ethoxybenzyl)malonamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 2-(5-acetyl-2-ethoxybenzyl)malonamide has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer. In materials science, 2-(5-acetyl-2-ethoxybenzyl)malonamide has been studied for its potential applications in the development of new materials, such as polymers. In environmental science, 2-(5-acetyl-2-ethoxybenzyl)malonamide has been investigated for its potential as a chelating agent for the removal of heavy metals from contaminated water.